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Compound of Interest

Compound Name: Cvs 738

CAS No.: 151275-15-9

Cat. No.: B1669350

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the refinement of grain structure in recrystallized Inconel 738.

Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments aimed at

refining the grain structure of Inconel 738.

Question 1: After solution treatment and aging, my Inconel 738 sample exhibits a coarse and

non-uniform grain structure. What are the potential causes and how can I achieve a finer, more

uniform grain size?

Answer:

A coarse and non-uniform grain structure in recrystallized Inconel 738 can stem from several

factors related to the thermomechanical processing history. The primary causes often involve

insufficient strain introduction prior to recrystallization, improper solution treatment parameters,

or the presence of pinning phases.
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Troubleshooting Workflow:

Prior Deformation Solution Treatment Pinning Phases

Issue: Coarse, Non-Uniform
Grain Structure

Evaluate Prior Deformation Review Solution Treatment Assess Pinning Phases

Was sufficient strain introduced
(e.g., via hot/cold working)?

Was the solution temperature
high enough to induce

recrystallization but below the
incipient melting point?

Are coarse carbides or other
precipitates pinning grain

boundaries and hindering growth?

Introduce a deformation step
(e.g., forging, rolling) before
solution treatment to provide

driving force for recrystallization.

No

Was the holding time sufficient
for complete recrystallization?

Yes

Optimize solution temperature.
For IN738LC, temperatures around

1120°C to 1230°C are common.

No

Was the cooling rate after
solutionizing rapid enough?

Yes

Increase holding time at
solution temperature.

No

Utilize faster cooling rates
(e.g., water quenching, forced air) to

suppress grain growth.

No

Adjust solution treatment to dissolve
coarse MC carbides. A higher
temperature may be necessary.

Yes

Click to download full resolution via product page
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Caption: Troubleshooting workflow for coarse and non-uniform grain structures.

Question 2: My additively manufactured (e.g., Selective Laser Melting - SLM) Inconel 738

exhibits elongated, columnar grains even after heat treatment. How can I promote the

formation of equiaxed grains?

Answer:

The columnar grain structure is characteristic of the directional solidification inherent in many

additive manufacturing processes.[1][2] Transforming this to a fine, equiaxed grain structure

requires specific strategies during and after the build process.

Strategies for Grain Refinement in Additively Manufactured Inconel 738:
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During Manufacturing Post-Manufacturing

Issue: Columnar Grains in
Additively Manufactured IN738

Modify Scan Strategy Implement Post-Processing

Employ scan strategy rotation
between layers (e.g., 67° rotation)

to disrupt columnar growth.
Hot Isostatic Pressing (HIP)

High-Temperature Solution Treatment

HIP can help to close porosity and
introduce plastic deformation,
providing nucleation sites for

recrystallization.

A subsequent high-temperature solution
treatment (e.g., 1204°C) can then

induce recrystallization.

Click to download full resolution via product page

Caption: Strategies to refine columnar grains in additively manufactured Inconel 738.

Frequently Asked Questions (FAQs)
Q1: What is the typical temperature range for solution treatment of Inconel 738 to achieve

recrystallization?

A1: The solution treatment temperature for Inconel 738 to induce recrystallization typically

ranges from 1120°C to 1230°C.[3][1] The optimal temperature depends on the prior
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thermomechanical history of the material and the desired grain size. Higher temperatures can

lead to more complete dissolution of strengthening phases and promote recrystallization, but

also carry the risk of incipient melting and excessive grain growth.[4]

Q2: How does the cooling rate after solution treatment affect the final grain structure?

A2: The cooling rate following solution treatment significantly influences the final

microstructure. A rapid cooling rate, such as water quenching or forced air cooling, is generally

preferred to suppress grain growth and to control the precipitation of the strengthening γ'

phase. Slower cooling rates can lead to coarser grains and undesirable precipitation kinetics.

Q3: What is the role of γ' (gamma prime) precipitates in the grain refinement of Inconel 738?

A3: The γ' (Ni3(Al, Ti)) precipitates are the primary strengthening phase in Inconel 738. During

thermomechanical processing, the dissolution and re-precipitation of γ' are critical. For

recrystallization to occur, the solution treatment temperature must be high enough to dissolve a

significant fraction of the γ' phase, which reduces its pinning effect on grain boundaries. The

subsequent cooling and aging treatments are then used to re-precipitate the γ' phase with a

desired size and distribution for optimal mechanical properties.

Q4: Can dynamic recrystallization be utilized for grain refinement in Inconel 738?

A4: Yes, dynamic recrystallization, which occurs during hot working processes like forging or

extrusion, is a key mechanism for grain refinement in Inconel 738. By carefully controlling the

temperature, strain rate, and strain during hot deformation, a fine, equiaxed grain structure can

be achieved. This is often followed by a solution and aging treatment to optimize the γ'

precipitates.

Q5: Are there any specific etchants recommended for revealing the grain structure of Inconel

738 for metallographic analysis?

A5: While the provided search results do not specify a single best etchant for Inconel 738, a

common etchant for nickel-based superalloys is Kalling's No. 2 reagent or Glyceregia. The

choice of etchant and etching parameters may need to be optimized based on the specific heat

treatment condition of the sample.
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Data Presentation
Table 1: Influence of Solution Treatment Temperature on Inconel 738LC

Solution
Treatment
Temperature
(°C)

Holding Time
(hours)

Cooling
Method

Observations Reference

1120 2
Argon gas fan

cooling

Standard

condition, did not

result in

recrystallization

of as-built SLM

structure.

1180 Not specified Not specified
Did not cause

recrystallization.

1204 Not specified Not specified

Resulted in an

almost fully

recrystallized

microstructure.

1230 Not specified Not specified
Caused full

recrystallization.

Table 2: Effect of Cooling Rate on γ' Precipitate Size in IN738LC

Cooling Rate
(°C/min)

Resulting γ'
Precipitate Size
(nm)

Precipitate
Morphology

Reference

3000 (Water Quench) ~50 Spherical

2.5 (Slow Cool) ~800 Cuboidal

Experimental Protocols
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Protocol 1: Standard Solution and Aging Heat Treatment for Cast Inconel 738LC

This protocol is a typical heat treatment procedure for cast Inconel 738LC to achieve a

desirable combination of properties.

Solution Treatment:

Place the Inconel 738LC sample in a furnace.

Heat the sample to 1120°C and hold for 2 hours.

After the holding time, cool the sample in air.

Aging Treatment:

Reheat the solution-treated sample to 845°C.

Hold the sample at this temperature for 24 hours.

Cool the sample in air.

Protocol 2: Metallographic Sample Preparation for Grain Structure Analysis of Inconel 738

This protocol outlines the steps for preparing an Inconel 738 sample for microscopic

examination of its grain structure.

Sectioning: Cut a representative section from the Inconel 738 component using a low-speed

diamond saw or an abrasive cutter with adequate cooling to prevent microstructural

changes.

Mounting: Mount the sectioned sample in a conductive or non-conductive mounting medium

(e.g., phenolic or epoxy resin).

Grinding:

Grind the mounted sample using successively finer silicon carbide papers (e.g., 240, 320,

400, 600, 800, and 1200 grit).
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Ensure the sample is thoroughly cleaned between each grinding step to remove debris

from the previous step.

Polishing:

Polish the ground sample using diamond suspensions on a polishing cloth. Start with a

coarser diamond paste (e.g., 6 µm) and finish with a finer one (e.g., 1 µm).

A final polishing step with a 0.05 µm colloidal silica or alumina suspension can be used to

obtain a scratch-free surface.

Etching:

Immerse or swab the polished surface with a suitable etchant to reveal the grain

boundaries. A common etchant for nickel-based superalloys is Kalling's No. 2 (5g CuCl₂,

100ml HCl, 100ml ethanol) or Glyceregia (15 ml HCl, 10 ml glycerol, 5 ml HNO₃).

The etching time will vary depending on the etchant and the material's condition and

should be determined empirically.

Microscopic Examination:

Clean and dry the etched sample.

Examine the microstructure using an optical microscope or a scanning electron

microscope (SEM).

Grain size can be measured using standard techniques such as the intercept method

according to ASTM E112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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